Cas no 198419-20-4 ((3R,4S)-tert-Butyl 3-amino-4-hydroxyazepane-1-carboxylate)

• Product Name: (3R,4S)-tert-Butyl 3-amino-4-hydroxyazepane-1-carboxylate
• CAS No: 198419-20-4
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 1083993
• PubChem ID: 12993581
• Update Time: 2025-04-20

(3R,4S)-tert-Butyl 3-amino-4-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-tert-Butyl 3-amino-4-hydroxyazepane-1-carboxylate
• 2-Methyl-2-propanyl (3R,4S)-3-amino-4-hydroxy-1-azepanecarboxylat e
• 198419-20-4
• SCHEMBL6487921
• tert-butyl (3R,4S)-3-amino-4-hydroxyazepane-1-carboxylate
• LWINOKVVXXXYPN-BDAKNGLRSA-N
• tert-Butyl cis-3-amino-4-hydroxy-azepane-1-carboxylate
• (3R,4S)-3-Amino-4-hydroxy-azepane-1-carboxylic acid tert-butyl ester
• 2090837-68-4

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-4-5-9(14)8(12)7-13/h8-9,14H,4-7,12H2,1-3H3/t8-,9+/m1/s1
• InChI Key： LWINOKVVXXXYPN-BDAKNGLRSA-N
• SMILES： O[C@H]1CCCN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.8Ų